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Compound of Interest

Compound Name: 1-Propanesulfonyl chloride

Cat. No.: B154433

An In-depth Technical Guide to the Physical Properties of 1-Propanesulfonyl Chloride
For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Propanesulfonyl chloride (CAS No. 10147-36-1). The information herein is intended to
support research, development, and safety protocols in a laboratory and industrial setting. This
document presents quantitative data in a structured format, details experimental methodologies
for property determination, and includes a logical workflow for the characterization of chemical
substances.

Core Physical Properties

1-Propanesulfonyl chloride is a colorless to light yellow liquid with a pungent odor.[1] It is
primarily utilized as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and
ionic liquids.[2] Due to its reactive nature, particularly its sensitivity to moisture, proper handling
and storage are crucial.[1][3]

Quantitative Data Summary

The physical properties of 1-Propanesulfonyl chloride are summarized in the table below for
ease of reference and comparison.
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Physical Property Value Source(s)
Molecular Formula Cs3H7CIO2S [1114]
Molecular Weight 142.60 g/mol [3]
Density 1.267 g/mL at 25 °C [5]
78-79 °C at 15 mmHg[5] 71 °C
Boiling Point at 12 mmHg[3] 192.6 °C at 760  [3][5][6]
mmHg (predicted)[6]
Melting Point -37 °C[5] -46 °CJ[6] [5][6]

Refractive Index (n2°/D)

1.453

[1]5]

Flash Point

80.0 °C[6] 97 °C[3]

[3][6]

Solubility

Decomposes in hot water.[1][5]

Reacts violently with water.[6]

[1](516]

Vapor Density

4.9 (vs air)

[5]16]

Vapor Pressure

0.7 £ 0.3 mmHg at 25°C

[6]

Experimental Protocols for Physical Property

Determination

The following sections detail the methodologies for determining the key physical properties of
1-Propanesulfonyl chloride. These protocols are based on standard laboratory techniques,
adapted to address the specific hazards associated with this compound, namely its corrosivity
and moisture sensitivity.[1][5]

General Safety Precautions: Due to the corrosive nature of 1-Propanesulfonyl chloride, all
manipulations must be conducted in a well-ventilated fume hood.[5] Appropriate personal
protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile or neoprene),
safety goggles, a face shield, and a lab coat, is mandatory.[7] Emergency eyewash stations
and safety showers should be readily accessible.[8] All glassware must be scrupulously dried
to prevent reaction with the moisture-sensitive compound.[1]
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Determination of Density

The density of a liquid can be determined using a pycnometer or a hydrometer. The

pycnometer method offers higher precision.

e Apparatus:

[e]

o

[¢]

[¢]

[e]

Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)

Analytical balance (readable to +0.0001 g)

Constant temperature water bath

Thermometer

Inert gas source (e.g., nitrogen or argon)

e Procedure:

Clean and thoroughly dry the pycnometer.

Determine and record the mass of the empty, dry pychometer.

Carefully fill the pycnometer with 1-Propanesulfonyl chloride under an inert atmosphere
to avoid exposure to moisture.

Place the filled pycnometer in a constant temperature water bath set to 25 °C and allow it
to equilibrate for at least 30 minutes.

After equilibration, adjust the volume of the liquid to the pycnometer's calibration mark,
ensuring no air bubbles are present.

Remove the pycnometer from the water bath, dry the exterior, and allow it to return to
room temperature.

Determine and record the mass of the filled pycnometer.

The density is calculated by dividing the mass of the 1-Propanesulfonyl chloride by the
known volume of the pycnometer.
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Determination of Boiling Point

The boiling point can be determined using the Thiele tube method, which is suitable for small

sample volumes.

e Apparatus:

[e]

o

[¢]

[¢]

[e]

o

Thiele tube

Thermometer (-10 to 200 °C)

Capillary tubes (sealed at one end)

Small test tube

Heating mantle or Bunsen burner

Mineral oil or other suitable heating fluid

e Procedure:

[e]

Add a small amount (approximately 0.5 mL) of 1-Propanesulfonyl chloride to the small
test tube.

Place a capillary tube, with the open end downwards, into the test tube containing the
sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.

Place the assembly into the Thiele tube containing the heating fluid, ensuring the sample
is fully immersed.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

When a continuous and rapid stream of bubbles is observed, stop heating.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b154433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o The boiling point is the temperature at which the bubbling ceases and the liquid just
begins to enter the capillary tube. Record this temperature.

Determination of Melting Point

For substances that are liquid at room temperature, the melting point is determined by first
freezing the sample.

e Apparatus:

[e]

Melting point apparatus (e.g., Mel-Temp)

o

Capillary tubes (sealed at one end)

[¢]

Cooling bath (e.g., dry ice/acetone)

Thermometer

[¢]

e Procedure:

o Dip the open end of a capillary tube into the 1-Propanesulfonyl chloride to draw a small
amount of the liquid into the tube via capillary action.

o Carefully freeze the sample within the capillary tube by immersing the bottom of the tube
in a cooling bath.

o Once frozen, place the capillary tube into the heating block of the melting point apparatus.

o Heat the block at a controlled rate (approximately 1-2 °C per minute) near the expected
melting point.

o The melting point is the temperature at which the solid begins to liquefy. Record the
temperature range from the first appearance of liquid to the complete liquefaction of the
solid.

Determination of Refractive Index
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The refractive index is a measure of how light propagates through a substance and is
determined using a refractometer.

e Apparatus:

Abbe refractometer

o

[¢]

Constant temperature water bath

[e]

Dropper

[e]

Lens paper and ethanol
e Procedure:
o Ensure the prisms of the Abbe refractometer are clean and dry.

o Calibrate the refractometer using a standard liquid with a known refractive index (e.g.,
distilled water).

o Circulate water from the constant temperature bath, set to 20 °C, through the
refractometer prisms.

o Place a few drops of 1-Propanesulfonyl chloride onto the lower prism.
o Close the prisms and allow a few minutes for the sample to reach thermal equilibrium.

o Adjust the refractometer to bring the dividing line between the light and dark fields into
sharp focus at the crosshairs of the eyepiece.

o Read the refractive index from the instrument's scale.

Determination of Solubility

A gualitative assessment of solubility in water can be performed, taking into account the
reactivity of 1-Propanesulfonyl chloride with water.

e Apparatus:
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o Test tubes
o Droppers

o Distilled water (room temperature and hot)

e Procedure:

[¢]

Place a small amount (e.g., 0.5 mL) of distilled water into a test tube.
o Carefully add a few drops of 1-Propanesulfonyl chloride to the test tube.

o Observe for any signs of dissolution, formation of a separate layer, or reaction (e.g.,
evolution of gas, heat).

o Repeat the procedure with hot water, exercising extreme caution due to the known
decomposition of 1-Propanesulfonyl chloride in hot water.[1][5] Observe and record any

vigorous reaction.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a logical workflow for the determination and verification of the
physical properties of a chemical substance like 1-Propanesulfonyl chloride.
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Caption: Workflow for the characterization of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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